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Compound of Interest

Compound Name: Methyl 4-Bromophenylacetate

Cat. No.: B014711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Compound Profile and Hazard
Identification
Methyl 4-Bromophenylacetate (CAS No. 41841-16-1) is a valuable intermediate in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1][2] Its

utility, however, is matched by a distinct hazard profile that necessitates rigorous safety

protocols.

1.1: Physicochemical Properties

A foundational understanding of the compound's physical and chemical properties is

paramount for anticipating its behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₉H₉BrO₂ [3][4]

Molecular Weight 229.07 g/mol [3][4]

Appearance
Clear colorless to pale yellow

oil
[2][5]

Melting Point 113-114 °C [2][5]

Boiling Point 268.6 ± 15.0 °C at 760 mmHg [2][3]

Flash Point 116.3 ± 20.4 °C [2][3]

Density 1.4 ± 0.1 g/cm³ [2][3]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[2][5]

1.2: GHS Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Methyl 4-Bromophenylacetate is classified with the following hazards:

Acute Toxicity (Oral), Category 4: Harmful if swallowed.[4][6]

Acute Toxicity (Dermal), Category 4: Harmful in contact with skin.[4][6]

Skin Corrosion/Irritation, Category 2: Causes skin irritation.[4][6][7]

Serious Eye Damage/Eye Irritation, Category 2/2A: Causes serious eye irritation.[4][6][7]

Specific Target Organ Toxicity — Single Exposure, Category 3: May cause respiratory

irritation.[4][6][7]

The signal word for this compound is Warning.[4][7]

Hazard Statements: H302, H312, H315, H319, H335.[4][6]
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The causality behind these classifications lies in the compound's chemical reactivity. The

presence of the bromine atom and the ester functional group can lead to adverse interactions

with biological tissues upon exposure.

Section 2: Risk Assessment and Exposure Control
A proactive approach to risk assessment is critical for minimizing potential exposure and

ensuring a safe laboratory environment.

2.1: Routes of Exposure and Health Effects

Inhalation: May cause respiratory tract irritation.[3][6][8] Symptoms can include coughing,

shortness of breath, and irritation of the nose and throat.

Skin Contact: Harmful if absorbed through the skin and causes skin irritation.[3][6][8]

Prolonged contact can lead to redness, itching, and inflammation.

Eye Contact: Causes serious eye irritation.[3][6][8] Direct contact can result in pain, redness,

and potential damage to the cornea.

Ingestion: Harmful if swallowed.[3][6][8] May cause irritation of the digestive tract.[3]

2.2: Engineering Controls

The primary line of defense against exposure is robust engineering controls.

Ventilation: All work with Methyl 4-Bromophenylacetate should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[6][9] This is crucial to keep airborne

concentrations low and prevent inhalation of vapors or mists.[3]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[10]

2.3: Personal Protective Equipment (PPE)

The selection of appropriate PPE is a non-negotiable aspect of safe handling. The following

diagram illustrates the decision-making process for PPE selection.
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Personal Protective Equipment (PPE) Selection

Task: Handling Methyl
4-Bromophenylacetate

Is work performed in a
chemical fume hood?

Eye/Face Protection:
Chemical safety goggles or face shield

Yes/No
Hand Protection:

Wear appropriate protective gloves
(e.g., Nitrile, Neoprene)

Body Protection:
Wear appropriate protective clothing

(e.g., lab coat, apron)

Are exposure limits exceeded or
is irritation experienced?

Respiratory Protection:
Use NIOSH/MSHA approved respirator

Yes

Standard ventilation is sufficient
No

Proceed with work

Click to download full resolution via product page

Caption: PPE selection workflow for handling Methyl 4-Bromophenylacetate.

2.4: Hygiene Practices

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6][10]

Contaminated work clothing should be laundered separately before reuse.[6]

Section 3: Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential for preventing accidental

releases and maintaining compound integrity.

3.1: Safe Handling

Avoid all personal contact, including inhalation of vapor, mist, or gas.[3][6]

Avoid contact with skin and eyes.[3]

Use in a well-ventilated area.[6]

Keep containers securely sealed when not in use.[6]
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3.2: Storage Conditions

Store in a cool, dry place.[3]

Store in a tightly closed container.[3]

The recommended storage temperature is room temperature or between 2-8°C.[3]

Keep away from incompatible materials such as strong oxidizing agents.[10]

Section 4: Emergency Procedures
A well-defined and practiced emergency response plan is crucial for mitigating the

consequences of an accidental exposure or spill.

4.1: First-Aid Measures

The following table outlines the immediate first-aid steps to be taken in case of exposure.
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Exposure Route First-Aid Protocol Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention without

delay.[3][6][10]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Seek

medical attention if irritation

persists.[3][6][10]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.[3][6][8]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

water. Get medical aid.[3][8]

4.2: Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[3][9][10]

Firefighter Protection: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3][8][10]

Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[8]
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4.3: Accidental Release Measures

The following diagram outlines the logical flow for responding to a spill.

Accidental Release Response

Spill of Methyl
4-Bromophenylacetate Detected

Evacuate personnel to safe areas

Wear appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain spill with inert material
(e.g., vermiculite, sand, earth)

Absorb and place in a suitable,
labeled container for waste disposal

Clean spill area and decontaminate
all protective equipment before reuse

Report the incident

Click to download full resolution via product page
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Caption: Step-by-step workflow for responding to a spill.

Section 5: Disposal Considerations
Proper disposal of Methyl 4-Bromophenylacetate and its containers is an environmental and

regulatory responsibility.

Waste Disposal: Dispose of this material in a manner consistent with federal, state, and local

regulations.[3] It is recommended to consult with a licensed professional waste disposal

service.[6][9]

Contaminated Packaging: Dispose of as unused product.[9]

Section 6: Toxicological and Regulatory Information
6.1: Toxicological Information

LD50/LC50: Not available.[3][8]

Carcinogenicity: Not listed by ACGIH, IARC, or NTP.[3][9]

The chemical, physical, and toxicological properties have not been thoroughly investigated.

[9]

6.2: Regulatory Status

TSCA Inventory: Not listed. For research and development use only.[3]

It is crucial to consult local, regional, and national regulations for complete and accurate

classification and compliance.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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